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Compound of Interest

Compound Name: SM-433

Cat. No.: B10828450

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and
Compliant Disposal of SM-433

This document provides essential safety and logistical information for the proper disposal of
SM-433 (CAS: 1071992-81-8), a Smac mimetic and inhibitor of apoptosis proteins (IAPS).
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Chemical and Physical Properties of SM-433

A summary of the key quantitative data for SM-433 is presented below for easy reference.

Property Value

Molecular Formula C32H43N504

Molecular Weight 561.71 g/mol [1]

CAS Number 1071992-81-8[1]

Physical State Solid

Hazard Classification Not a hazardous substance or mixture[1]

SM-433 Disposal Protocol

According to the Safety Data Sheet (SDS), SM-433 is not classified as a hazardous substance
or mixture.[1] Therefore, its disposal should follow standard laboratory procedures for non-
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hazardous chemical waste, in accordance with local, state, and federal regulations.

Experimental Protocol for Disposal:

o Personal Protective Equipment (PPE): Before handling SM-433, ensure appropriate PPE is
worn, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

o Waste Collection:

o Collect waste SM-433, including any contaminated materials (e.g., weighing paper, pipette
tips), in a designated and clearly labeled waste container for non-hazardous chemical
waste.

o Ensure the container is compatible with the chemical and is in good condition.

e Labeling:

o Label the waste container with "Non-Hazardous Chemical Waste" and "SM-433".

o Include the date of accumulation.

o Storage:

o Store the waste container in a designated waste accumulation area, away from
incompatible materials.

o Keep the container closed when not in use.

e Disposal:

o

Dispose of the collected waste through your institution's established waste management
program for non-hazardous chemical waste.

o

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines and to schedule a waste pickup.

o

Do not dispose of SM-433 down the drain or in the regular trash unless explicitly permitted
by your institution's EHS guidelines.
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SM-433 Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of SM-
433.
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Caption: Logical workflow for the proper disposal of SM-433.
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Mechanism of Action: IAP Inhibition

SM-433 functions as a Smac mimetic to inhibit the activity of Inhibitor of Apoptosis Proteins
(IAPs). IAPs are a family of proteins that block apoptosis (programmed cell death) by binding to
and inhibiting caspases. By mimicking the action of the endogenous protein Smac/DIABLO,
SM-433 binds to IAPs, thereby preventing them from inhibiting caspases and allowing
apoptosis to proceed. This mechanism is a key area of investigation in cancer research.

The simplified signaling pathway is illustrated below.
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Caption: Simplified signaling pathway of SM-433 as an IAP inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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